5-Cyclopropyl-3-[(1-thieno[2,3-d]pyrimidin-4-ylpiperidin-4-yl)methyl]-1,2,4-oxadiazole
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Overview
Description
Synthesis Analysis
The synthesis of similar compounds involves heating under reflux with MeONa in BuOH, 5-acetyl-4-aminopyrimidines, acylated with carboxylic anhydrides or acid chlorides . The acetyl methyl group and the amide carbonyl moiety are involved in the cyclization .Molecular Structure Analysis
The molecular structure of this compound includes a cyclopropyl group, a thieno[2,3-d]pyrimidin-4-ylpiperidin-4-yl group, and a 1,2,4-oxadiazole group.Chemical Reactions Analysis
The chemical reactions involved in the synthesis of similar compounds include cyclization involving the acetyl methyl group and the amide carbonyl moiety . In the presence of an activated CH2 group in the amide moiety, the cyclization involves this group and the acetyl carbonyl .Physical And Chemical Properties Analysis
The compound has a molecular weight of 341.43. Other physical and chemical properties such as melting point, IR, 1H NMR, and 13C NMR are not available for this specific compound but are available for similar compounds .Scientific Research Applications
- Due to its structural similarities to nucleic bases, pyrazolo[5,1-c][1,2,4]triazines (a class that includes our compound) may act as metabolites. Consequently, they have potential as antiviral and antitumor agents . Notably, pyrazolotriazines have demonstrated remarkable cytotoxic activity against colon, breast, and lung carcinoma cells.
- PDE10A is a promising therapeutic target for neurodegenerative disorders. Medicinal chemists have focused on developing potent PDE10A inhibitors with minimal side effects. Our compound could play a role in this context .
Antiviral and Antitumor Activity
Phosphodiesterase10A (PDE10A) Inhibition
Mechanism of Action
Target of Action
Compounds with similar structures, such as thieno[2,3-d]pyrimidines, have been designed as potential inhibitors of pde4 .
Mode of Action
Similar compounds have shown inhibitory properties against their targets .
Biochemical Pathways
Related compounds have been associated with the inhibition of pde4, which plays a role in inflammatory responses .
Result of Action
Similar compounds have shown promising inhibitory properties against their targets .
properties
IUPAC Name |
5-cyclopropyl-3-[(1-thieno[2,3-d]pyrimidin-4-ylpiperidin-4-yl)methyl]-1,2,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19N5OS/c1-2-12(1)16-20-14(21-23-16)9-11-3-6-22(7-4-11)15-13-5-8-24-17(13)19-10-18-15/h5,8,10-12H,1-4,6-7,9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NLEZHVPTLCSXST-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=NC(=NO2)CC3CCN(CC3)C4=C5C=CSC5=NC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19N5OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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